N-(6-chloropyrimidin-4-yl)acetamide
Overview
Description
N-(6-chloropyrimidin-4-yl)acetamide, also known as 6-chloropyrimidine-4-carboxamide, is a heterocyclic organic compound that has been studied for its potential applications in scientific research. This compound is commonly used in the synthesis of other compounds, and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Evaluation in Pharmaceuticals
N-(6-chloropyrimidin-4-yl)acetamide derivatives have been extensively researched for their potential pharmaceutical applications. For instance, in a study by Severina et al. (2020), derivatives of this compound were synthesized and evaluated as possible anticonvulsants. This study explored the molecular docking method to predict the affinity of these compounds with anticonvulsant biotargets. Another example is the work by Kókai et al. (2016) which developed a new synthetic route to access compounds like diazaoxindoles, starting from ethyl 2-(4-chloropyrimidin-5-yl)acetate derivatives.
Crystal Structure Analysis
The structural properties of N-(6-chloropyrimidin-4-yl)acetamide derivatives have been a subject of interest in several studies. For example, Subasri et al. (2016) focused on the crystal structures of specific acetamide derivatives, noting their folded conformation and intramolecular hydrogen bond stabilizing properties.
Herbicidal and Antimicrobial Applications
Molecular Docking and Spectroscopic Studies
Molecular docking and spectroscopic studies are key methods in understanding the properties and potential applications of N-(6-chloropyrimidin-4-yl)acetamide derivatives. For instance, Mary et al. (2020) conducted spectroscopic and quantum mechanical studies to analyze ligand-protein interactions and photovoltaic efficiency modeling of certain acetamide analogs.
Additional Areas of Research
Other areas of research include the design and synthesis of novel compounds for various biological activities. For example, Rossi et al. (2016) achieved chiral separation of enantiomeric couples of potential A3 adenosine receptor antagonists.
properties
IUPAC Name |
N-(6-chloropyrimidin-4-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O/c1-4(11)10-6-2-5(7)8-3-9-6/h2-3H,1H3,(H,8,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOHWCLWPKKPZRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=NC=N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-[1-(3,4-dimethylphenyl)ethyl]acetamide](/img/structure/B3024544.png)
